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Compound of Interest

Compound Name: GSK256073 tris

Cat. No.: B607795 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides a detailed protocol for the preparation of a stock solution of

GSK256073 in a Tris-based buffer system. GSK256073 is a potent and selective agonist for the

Hydroxycarboxylic acid receptor 2 (HCA2), also known as GPR109A[1]. Accurate preparation

of stock solutions is critical for ensuring reproducibility and reliability in experimental studies

investigating the pharmacological effects of this compound.

GSK256073 has been investigated for its potential in managing type 2 diabetes due to its

ability to reduce serum glucose levels[1][2]. It acts by suppressing non-esterified fatty acid

(NEFA) concentrations[2]. Proper solubilization and storage of GSK256073 are essential to

maintain its biological activity and ensure the integrity of experimental data. This protocol

outlines the necessary steps, materials, safety precautions, and storage conditions for

preparing a Tris-buffered stock solution of GSK256073.

Quantitative Data Summary
The following table summarizes the key chemical and physical properties of GSK256073.
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Property Value Reference

IUPAC Name
8-chloro-3-pentyl-7H-purine-

2,6-dione
[1]

Molecular Formula C₁₀H₁₃ClN₄O₂ [1]

Molar Mass 256.69 g/mol [1]

Solubility
≥ 1.67 mg/mL (6.51 mM) in

DMSO
[3]

Storage (DMSO Stock)
-80°C for up to 2 years; -20°C

for up to 1 year
[3]

Experimental Protocols
This section details the methodology for preparing a GSK256073 stock solution. Given the

limited aqueous solubility of many small molecule inhibitors, the recommended procedure

involves initial dissolution in an organic solvent (DMSO) followed by dilution in the desired

aqueous buffer (Tris-HCl).

I. Materials and Equipment
GSK256073 powder

Dimethyl sulfoxide (DMSO), anhydrous, cell culture grade

Tris(hydroxymethyl)aminomethane (Tris base)

Hydrochloric acid (HCl), 1 M

Deionized or Milli-Q water

Analytical balance

pH meter

Magnetic stirrer and stir bar
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Sterile conical tubes (e.g., 15 mL and 50 mL)

Sterile serological pipettes

Micropipettes and sterile, low-retention tips

Vortex mixer

0.22 µm sterile syringe filter

Sterile cryovials for aliquoting and storage

II. Safety Precautions
Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves, when handling GSK256073 powder and solvents.

Handle GSK256073 powder in a chemical fume hood or a ventilated enclosure to avoid

inhalation of fine particles.

DMSO is a potent solvent and can facilitate the absorption of other chemicals through the

skin. Handle with care.

Consult the Safety Data Sheet (SDS) for GSK256073 and all other chemicals used for

detailed hazard information[4].

III. Protocol for Preparation of Tris-HCl Buffer (e.g., 50
mM, pH 7.4)

Weigh Tris Base: To prepare 100 mL of 50 mM Tris-HCl buffer, weigh out 0.605 g of Tris

base (Molar Mass = 121.14 g/mol ).

Dissolve in Water: Add the Tris base to a beaker containing approximately 80 mL of

deionized water. Place a magnetic stir bar in the beaker and stir until the powder is

completely dissolved.

Adjust pH: While stirring, slowly add 1 M HCl dropwise to the Tris solution. Monitor the pH

using a calibrated pH meter. Continue adding HCl until the pH reaches 7.4.
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Final Volume: Transfer the solution to a 100 mL graduated cylinder and add deionized water

to bring the final volume to 100 mL.

Sterilization: For cell-based assays, sterilize the buffer by filtering it through a 0.22 µm

syringe filter into a sterile container. Store the buffer at 4°C.

IV. Protocol for Preparation of GSK256073 Tris Stock
Solution (e.g., 10 mM primary stock in DMSO, diluted to
100 µM in Tris-HCl)
This protocol creates a final working solution in a Tris buffer with a low percentage of DMSO to

ensure solubility while minimizing solvent effects in biological assays.

Step 1: Preparation of a 10 mM Primary Stock in DMSO

Calculate Mass: To prepare 1 mL of a 10 mM GSK256073 stock solution, calculate the

required mass:

Mass (g) = Molarity (mol/L) × Volume (L) × Molar Mass ( g/mol )

Mass = 0.010 mol/L × 0.001 L × 256.69 g/mol = 0.002567 g = 2.57 mg

Weigh Compound: Accurately weigh approximately 2.57 mg of GSK256073 powder and

place it into a sterile microcentrifuge tube or cryovial.

Dissolve in DMSO: Add 1 mL of anhydrous DMSO to the vial containing the GSK256073

powder.

Ensure Complete Dissolution: Vortex the vial thoroughly for 1-2 minutes until the powder is

completely dissolved. A clear solution should be obtained[3]. This is your 10 mM primary

DMSO stock.

Step 2: Preparation of a 100 µM Working Stock in Tris-HCl

Dilution: To prepare a 1 mL working stock of 100 µM GSK256073 in Tris-HCl buffer, perform

a 1:100 dilution of the 10 mM primary DMSO stock.
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Pipette 990 µL of sterile 50 mM Tris-HCl (pH 7.4) into a sterile microcentrifuge tube.

Add 10 µL of the 10 mM primary DMSO stock to the Tris-HCl buffer.

Mix: Vortex the tube gently to ensure the solution is homogeneous. The final concentration of

DMSO in this working solution is 1%.

Note: The final concentration of the working stock can be adjusted based on experimental

needs. Always add the DMSO stock to the aqueous buffer (and not the other way around) to

prevent precipitation of the compound.

V. Storage and Stability
Primary DMSO Stock (10 mM): Aliquot the primary stock into small, single-use volumes in

sterile cryovials to avoid repeated freeze-thaw cycles. Store these aliquots at -80°C for long-

term stability (up to 2 years) or at -20°C for shorter periods (up to 1 year)[3].

Tris-HCl Working Stock (100 µM): It is highly recommended to prepare the aqueous working

solution fresh on the day of the experiment. Due to the potential for hydrolysis and lower

stability in aqueous solutions, long-term storage of diluted Tris-buffered stocks is not advised.

Visualizations
The following diagrams illustrate the key workflows described in this protocol.
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Preparation of 50 mM Tris-HCl (pH 7.4)

Weigh Tris Base

Dissolve in Deionized H₂O

Adjust pH to 7.4 with HCl

Adjust to Final Volume

Sterile Filter (0.22 µm)

Click to download full resolution via product page

Caption: Workflow for the preparation of Tris-HCl buffer.
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Preparation of GSK256073 Stock Solution

Primary Stock (10 mM in DMSO)

Working Stock (100 µM in Tris)

Weigh GSK256073 Powder

Add Anhydrous DMSO

Vortex to Dissolve

Aliquot and Store at -80°C

Add Primary DMSO Stock (10 µL)

1:100 Dilution

Pipette Tris-HCl Buffer (990 µL)

Vortex Gently to Mix

Use Immediately
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Caption: Workflow for GSK256073 stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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